![molecular formula C25H29N3O4 B1228913 2-Cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone](/img/structure/B1228913.png)
2-Cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone
Overview
Description
2-cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone is a member of beta-carbolines.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
One of the key applications of similar compounds is in pharmacology. A study by Brubaker and Colley (1986) synthesized derivatives of 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes and evaluated them for dopamine agonist activity. Although these specific compounds did not show central nervous system activity, one analogue exhibited significant dopamine agonist activity in a cat cardioaccelerator nerve assay (Brubaker & Colley, 1986).
Structural Elucidation in Drug Development
In the field of drug development, structural elucidation is crucial. Richter et al. (2022) reported on the structural study of a promising antitubercular drug candidate, BTZ043, which shares a structural similarity with the compound . This study demonstrates the importance of understanding molecular structures in developing effective pharmaceuticals (Richter et al., 2022).
Antiviral Activity Exploration
A 2020 study by Apaydın et al. designed and synthesized derivatives of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide and evaluated them for antiviral activity. This indicates the potential of similar structures in developing new classes of antiviral molecules, showcasing the versatility of such compounds in medicinal chemistry (Apaydın et al., 2020).
Antibacterial Agent Investigation
The investigation of new antibacterial agents is another significant application. For instance, Sugawara et al. (1996) conducted a study on a new quinolone antibacterial agent, revealing insights into the potential of similar compounds in antibacterial drug development (Sugawara et al., 1996).
properties
Product Name |
2-Cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone |
|---|---|
Molecular Formula |
C25H29N3O4 |
Molecular Weight |
435.5 g/mol |
IUPAC Name |
2-cyclopentyl-4-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-9-methylpyrido[3,4-b]indol-1-one |
InChI |
InChI=1S/C25H29N3O4/c1-26-20-9-5-4-8-18(20)21-19(16-28(24(30)22(21)26)17-6-2-3-7-17)23(29)27-12-10-25(11-13-27)31-14-15-32-25/h4-5,8-9,16-17H,2-3,6-7,10-15H2,1H3 |
InChI Key |
YQGPDIKZNXOOII-UHFFFAOYSA-N |
SMILES |
CN1C2=CC=CC=C2C3=C1C(=O)N(C=C3C(=O)N4CCC5(CC4)OCCO5)C6CCCC6 |
Canonical SMILES |
CN1C2=CC=CC=C2C3=C1C(=O)N(C=C3C(=O)N4CCC5(CC4)OCCO5)C6CCCC6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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